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Compound of Interest

Compound Name: apo-Enterobactin

Cat. No.: B15602215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enterobactin is a high-affinity catecholate siderophore produced by many Gram-negative

bacteria, such as Escherichia coli, to sequester ferric iron from the environment.[1][2] Its

exceptional affinity for Fe³⁺ (K = 10⁵² M⁻¹) makes it a critical factor in bacterial survival and

pathogenesis, particularly in iron-limited host environments.[1][2] The apo form of enterobactin

(iron-free) is of significant interest in drug development, particularly for the design of "Trojan

horse" antibiotics that utilize the bacterium's own iron uptake machinery to deliver antimicrobial

agents. This document provides a detailed protocol for the purification of apo-enterobactin
from bacterial cultures.

Experimental Workflow
The overall workflow for apo-enterobactin purification involves several key stages, from

bacterial cultivation under iron-depleted conditions to induce siderophore production, followed

by extraction and chromatographic purification of the target molecule.
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Bacterial Cultivation Extraction Purification

1. Seed Culture
(e.g., LB Broth)

2. Main Culture
(Iron-Deficient Medium)

Inoculation
3. Cell Removal
(Centrifugation)

4. Supernatant
Acidification (pH 2)

5. Liquid-Liquid
Extraction (Ethyl Acetate) 6. Solvent Evaporation 7. Column

Chromatography
8. Fraction Analysis

(e.g., Arnow Assay, HPLC)
9. Pooling & Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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